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Compound of Interest

Compound Name: 2-Aminocyclopentanol

Cat. No.: B113218

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed exploration of the molecular weight of trans-2-
aminocyclopentanol, a crucial parameter for researchers and professionals in the fields of
chemistry and drug development. The accurate determination of molecular weight is
fundamental for compound characterization, stoichiometric calculations, and ensuring the purity
of substances used in experimental and manufacturing processes.

Molecular Composition and Weight

The molecular formula for trans-2-aminocyclopentanol is CsH1:NO.[1] The molecular weight
is derived from the sum of the atomic weights of its constituent atoms. The table below outlines
the atomic weights of each element present in the molecule and the calculation of the final
molecular weight.
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Atomic Weight Total Weight

Element Symbol Count
(amu) (amu)
Carbon C 5 12.011[2][3][4] 60.055
Hydrogen H 11 1.008[5][6][71[8] 11.088
_ 14.007[9][10][11]
Nitrogen N 1 14.007
[12]
15.999[13][14]
Oxygen O 1 15.999
[15][16]
Total 101.149

The calculated molecular weight of trans-2-aminocyclopentanol is 101.149 amu. This value is
consistent with experimentally determined values.[1]

Experimental Determination of Molecular Weight

A standard and highly accurate method for determining the molecular weight of a compound
like trans-2-aminocyclopentanol is Mass Spectrometry.

Experimental Protocol: Electron lonization Mass
Spectrometry (EI-MS)

Objective: To determine the molecular weight of trans-2-aminocyclopentanol by identifying
the molecular ion peak (M).

Materials:

 trans-2-aminocyclopentanol sample

» Volatile solvent (e.g., methanol or dichloromethane)

e Mass Spectrometer with an Electron lonization (EI) source

Methodology:
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o Sample Preparation: A dilute solution of trans-2-aminocyclopentanol is prepared by
dissolving a small amount of the compound in a suitable volatile solvent.

« Introduction into the Mass Spectrometer: The sample solution is introduced into the high-
vacuum chamber of the mass spectrometer via a direct insertion probe or a gas
chromatograph inlet. The solvent is evaporated, leaving the gaseous analyte molecules.

« lonization: The gaseous trans-2-aminocyclopentanol molecules are bombarded with a
high-energy electron beam (typically 70 eV). This process ejects an electron from the
molecule, forming a positively charged molecular ion (M*).

o Acceleration: The positively charged ions are then accelerated by an electric field into the
mass analyzer.

o Mass Analysis: The ions are deflected by a magnetic or electric field within the mass
analyzer. The degree of deflection is inversely proportional to the mass-to-charge ratio (m/z)
of the ion.

o Detection: A detector records the abundance of ions at each m/z value.

o Data Analysis: The resulting mass spectrum is plotted as relative intensity versus m/z. The
peak with the highest m/z value that corresponds to the intact molecule is identified as the
molecular ion peak. For trans-2-aminocyclopentanol, this would be expected at
approximately m/z 101.

Workflow and Pathway Diagrams

To visually represent the logical flow of the experimental determination and the relationships
between the core concepts, the following diagrams are provided.
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Click to download full resolution via product page

Caption: Experimental workflow for determining molecular weight using Mass Spectrometry.
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Caption: Relationship between atomic weights, molecular formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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